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Compound of Interest

Compound Name: 4-Hydroxyisophthalic acid

Cat. No.: B119482 Get Quote

A Comprehensive Technical Guide to 4-
Hydroxybenzene-1,3-dicarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Hydroxybenzene-1,3-dicarboxylic acid, also known as 4-hydroxyisophthalic acid, is a

phenolic dicarboxylic acid with the chemical formula C₈H₆O₅. This guide provides an in-depth

overview of its physical and chemical properties, synthesis methodologies, key chemical

reactions, and its emerging applications in medicinal chemistry and materials science. The

compound's notable biological activities, including its antioxidant and neuroprotective effects,

are discussed, along with its utility as a versatile building block in the synthesis of polymers and

metal-organic frameworks (MOFs). This document is intended to serve as a comprehensive

resource for professionals engaged in chemical synthesis and drug discovery.

Physical and Chemical Properties
4-Hydroxybenzene-1,3-dicarboxylic acid is a white to off-white crystalline powder. Its core

structure consists of a benzene ring substituted with two carboxylic acid groups at positions 1

and 3, and a hydroxyl group at position 4. This combination of functional groups dictates its

physical and chemical behavior, including its high melting point, limited water solubility, and

acidic nature.
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Tabulated Physical Properties
The following table summarizes the key physical properties of 4-hydroxybenzene-1,3-

dicarboxylic acid.

Property Value Reference(s)

IUPAC Name
4-hydroxybenzene-1,3-

dicarboxylic acid

CAS Number 636-46-4

Molecular Formula C₈H₆O₅

Molar Mass 182.13 g/mol

Appearance
White to off-white crystalline

powder

Melting Point >300 °C (decomposes)

Boiling Point 447.52 °C (estimated)

Water Solubility 0.3 g/L at 24 °C

Solubility

Freely soluble in alcohol and

ether; Slightly soluble in

DMSO, Ethyl Acetate,

Methanol

pKa Predicted ~2

Density 1.4411 g/cm³ (rough estimate)

Synthesis and Experimental Protocols
The synthesis of 4-hydroxybenzene-1,3-dicarboxylic acid can be achieved through several

routes, most notably via the Kolbe-Schmitt reaction or by extraction from industrial byproducts.

Synthesis via Kolbe-Schmitt Reaction
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A primary industrial method for synthesizing hydroxybenzoic acids is the Kolbe-Schmitt

reaction, which involves the carboxylation of a phenoxide. For 4-hydroxybenzene-1,3-

dicarboxylic acid, this process is typically carried out under high pressure and temperature.

Reactant Preparation: A mixture of dipotassium salicylate (21.4 g) and potassium carbonate

(21.4 g) is thoroughly dried.

Reaction Setup: The dried mixture is placed in a high-pressure reaction bomb (e.g., 300 mL

capacity).

Carboxylation: The bomb is sealed and subjected to a carbon dioxide pressure of 1500 psig.

The reaction is heated to 350 °C and maintained for 6 hours.

Work-up and Isolation: After cooling and venting the reactor, the solid product is dissolved in

water. The aqueous solution is then acidified with hydrochloric acid to precipitate the crude 4-

hydroxybenzene-1,3-dicarboxylic acid.

Purification: The crude product is purified by reprecipitation. It is dissolved in a sodium

bicarbonate solution, filtered to remove insoluble impurities, and then re-precipitated by the

addition of hydrochloric acid. The resulting solid is filtered, washed with cold water, and

dried.
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Kolbe-Schmitt Synthesis Extraction from Industrial Waste
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Caption: Synthesis routes for 4-hydroxybenzene-1,3-dicarboxylic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b119482?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction from Industrial Waste
Significant quantities of 4-hydroxybenzene-1,3-dicarboxylic acid are generated as a byproduct

in the industrial synthesis of salicylic acid and wintergreen oil (methyl salicylate). An effective

method for its recovery involves extraction and subsequent hydrolysis of the corresponding

dimethyl ester.

Extraction: Waste slag from wintergreen oil production (100 g) is dissolved in methanol (300

mL) with heating and stirring. The hot solution is filtered, and the filtrate is allowed to cool to

crystallize crude dimethyl 4-hydroxyisophthalate.

Hydrolysis: The crude ester is dissolved in a 30% methanolic potassium hydroxide solution.

The mixture is refluxed at 100°C for 2 hours.

Decolorization: After cooling, the reaction mixture is filtered. Activated carbon is added to the

filtrate, and the solution is refluxed for 1 hour for decolorization.

Precipitation: The activated carbon is removed by hot filtration. The pH of the filtrate is

adjusted to 1-4 with acid to precipitate the product.

Isolation: The precipitate is stirred for 10 minutes, filtered, washed with ice water, and dried

to yield 4-hydroxybenzene-1,3-dicarboxylic acid.

Chemical Reactivity
The reactivity of 4-hydroxybenzene-1,3-dicarboxylic acid is governed by its three functional

groups: two carboxylic acids and one phenolic hydroxyl group. The benzene ring is activated

towards electrophilic substitution by the electron-donating hydroxyl group, while the carboxylic

acid groups are deactivating.

Reactions of the Carboxylic Acid Groups
Esterification: The carboxylic acid groups readily undergo Fischer-Speier esterification with

alcohols in the presence of an acid catalyst to form the corresponding mono- or di-esters.

For example, refluxing with methanol and a catalytic amount of sulfuric acid yields dimethyl

4-hydroxyisophthalate.
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Amidation: The carboxylic acid groups can be converted to amides. For instance, heating 4-

hydroxybenzene-1,3-dicarboxylic acid with an appropriate aromatic amine at 175°C for 3

hours yields the corresponding 1,3-bis-anilides. This reaction is particularly relevant for the

synthesis of derivatives with antimicrobial activity.

Reactions of the Phenolic Hydroxyl Group
Acetylation: The hydroxyl group can be acetylated using acetic anhydride to form the 4-

acetoxy derivative. This reaction is typically performed on the esterified form of the molecule

to prevent polymerization.

Electrophilic Aromatic Substitution
Bromination: Treatment of 4-hydroxybenzene-1,3-dicarboxylic acid with aqueous bromine

leads to the electrophilic displacement of both carboxyl groups, resulting in the formation of

2,4,6-tribromophenol.

Nitration: Similar to bromination, nitration with standard nitrating mixtures (a combination of

nitric acid and sulfuric acid) results in the displacement of the carboxyl groups to yield picric

acid (2,4,6-trinitrophenol) quantitatively.

Carboxylic Acid Reactions Phenol Reactions Electrophilic Substitution
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Caption: Key chemical reactions of 4-hydroxybenzene-1,3-dicarboxylic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b119482?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Drug Development and Materials
Science
4-Hydroxybenzene-1,3-dicarboxylic acid serves as a valuable scaffold and intermediate in

various fields, owing to its structural features and biological activity.

Medicinal Chemistry and Pharmacology
Antimicrobial Agents: Derivatives of 4-hydroxybenzene-1,3-dicarboxylic acid, particularly the

1,3-bis-anilides, have shown significant in vitro activity against both Gram-positive and

Gram-negative bacteria. Halogenated derivatives, in particular, have demonstrated broad-

spectrum antimicrobial effects.

Antioxidant and Neuroprotective Effects: The compound itself exhibits potent antioxidant

properties by scavenging free radicals. It has shown neuroprotective effects in models of

cerebral ischemia and Parkinson's disease, suggesting its potential in mitigating oxidative

stress-related neurodegenerative disorders.

Analgesic and Antipyretic Activities: It has been reported to possess analgesic and

antipyretic properties, with some studies proposing it as a potential alternative to aspirin.

The neuroprotective effects of 4-hydroxybenzene-1,3-dicarboxylic acid are largely attributed to

its ability to counteract oxidative stress. This is achieved through multiple mechanisms: direct

scavenging of reactive oxygen species (ROS), chelation of metal ions that catalyze free radical

formation, and potentially by boosting the activity of endogenous antioxidant enzymes.
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Caption: Antioxidant and neuroprotective mechanism of action.

Polymer and Materials Chemistry
Polymer Synthesis: The dicarboxylic acid functionality makes it a suitable monomer for the

synthesis of polymers such as polyesters and polyamides. The presence of the hydroxyl

group offers a site for further modification of the polymer backbone.
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Metal-Organic Frameworks (MOFs): As a multifunctional linker, 4-hydroxybenzene-1,3-

dicarboxylic acid is used in the construction of MOFs. These materials have potential

applications in gas storage, catalysis, and separation technologies. The hydroxyl group can

influence the framework's properties and provide a post-synthetic modification site.

Conclusion
4-Hydroxybenzene-1,3-dicarboxylic acid is a compound of significant interest due to its

versatile chemical reactivity and promising biological profile. Its availability from industrial

byproducts enhances its appeal for large-scale applications. For drug development

professionals, its proven antioxidant and antimicrobial activities provide a strong foundation for

the design of novel therapeutics. For researchers and material scientists, its utility as a

monomer and a linker opens avenues for the creation of new functional materials. Further

investigation into its pharmacological mechanisms and the synthesis of novel derivatives is

warranted to fully exploit its therapeutic and material science potential.

To cite this document: BenchChem. [physical and chemical properties of 4-hydroxybenzene-
1,3-dicarboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119482#physical-and-chemical-properties-of-4-
hydroxybenzene-1-3-dicarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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